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For Researchers, Scientists, and Drug Development Professionals

In the field of forensic science, the accurate detection and identification of trace evidence are

paramount to reconstructing crime scenes and validating investigative leads. The

Dithiooxamide (DTO) test, a colorimetric assay, serves as a crucial tool for the presumptive

identification of copper and nickel residues, particularly in cases involving firearms. This guide

provides a comprehensive validation of the Dithiooxamide test for forensic applications,

offering an objective comparison with alternative methods and supported by experimental data.

Performance Comparison of Presumptive Gunshot
Residue Tests
The following tables summarize the key performance characteristics of the Dithiooxamide test

and its common alternatives in gunshot residue (GSR) analysis: the Sodium Rhodizonate test

and the Modified Griess test. It is important to note that the data presented is a synthesis of

information from multiple sources and may not be directly comparable due to variations in

experimental conditions across different studies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b146897?utm_src=pdf-interest
https://www.benchchem.com/product/b146897?utm_src=pdf-body
https://www.benchchem.com/product/b146897?utm_src=pdf-body
https://www.benchchem.com/product/b146897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test
Primary Target

Analyte(s)

Positive Color

Reaction

Reported

Sensitivity

Known

Interferences

Dithiooxamide

(DTO) Test

Copper (Cu),

Nickel (Ni)

Dark olive-green

to black

(Copper); Blue-

violet (Nickel)

High for copper

residues from

bullet wipe.[1]

Sensitivity can

be affected by

the fabric type of

the target

material.

Cobalt

(brownish-black),

Iron (can

produce a weak,

transient color)

Sodium

Rhodizonate Test
Lead (Pb)

Scarlet red,

turning blue-

violet upon

addition of HCl

High for lead

residues.

Barium,

Antimony, and

other heavy

metals can

produce a pink

color, but the

confirmatory step

with HCl is

specific for lead.

[2]

Modified Griess

Test
Nitrite () Orange to red

Highly sensitive

to nitrites.

Sensitivity can

be significantly

reduced by

washing the

evidence or

prolonged

exposure to

water.[3]

Certain azo dyes

and some

cleaning agents

containing

nitrites.
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Test Specificity
Application in

GSR Analysis
Advantages Limitations

Dithiooxamide

(DTO) Test

Specific for

copper and

nickel.

Detection of

bullet wipe from

copper-jacketed

or nickel-plated

bullets.[4][5]

Simple, rapid,

and can be

performed at the

crime scene.

Not suitable for

distance

determination.

The color

reaction can be

influenced by the

color of the

substrate.

Sodium

Rhodizonate Test

Highly specific

for lead with the

HCl confirmatory

step.

Detection of lead

residues from

primers, bullet

cores, and

vaporous smoke.

Can assist in

muzzle-to-target

distance

estimation.

Highly sensitive

and specific for

lead.

The initial pink

color reaction is

not specific to

lead. The test is

sensitive to pH

changes.

Modified Griess

Test

Specific for nitrite

compounds.

Visualization of

gunpowder

patterns to

estimate muzzle-

to-target

distance.

Provides a visual

representation of

the powder

pattern. Safer

than the original

Griess test.

The absence of

nitrites does not

exclude the

discharge of a

firearm. The test

is destructive to

the nitrite pattern

on the evidence.

Experimental Protocols
Detailed methodologies for the Dithiooxamide test and its alternatives are provided below. It is

crucial to follow the correct sequence of tests (Modified Griess, then Dithiooxamide, then

Sodium Rhodizonate) to prevent chemical interference.

Dithiooxamide (DTO) Test Protocol

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://archive.gfjc.fiu.edu/firearms/module12/fir_m12_t05_03_f.htm
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/dithiooxamide-test
https://www.benchchem.com/product/b146897?utm_src=pdf-body
https://www.benchchem.com/product/b146897?utm_src=pdf-body
https://www.benchchem.com/product/b146897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To detect the presence of copper and nickel residues.

Reagents and Materials:

Dithiooxamide (Rubeanic Acid) solution (0.2% w/v in ethanol)

Ammonium hydroxide solution (10% v/v)

Filter paper

Distilled water

Positive controls (e.g., a piece of copper, a nickel coin)

Negative control (an area of the evidence material away from the suspected residue)

Procedure:

Place the evidence on a clean, flat surface.

Moisten a piece of filter paper with the ammonium hydroxide solution.

Press the moistened filter paper firmly against the area to be tested for approximately 5-10

seconds.

Remove the filter paper and apply a few drops of the Dithiooxamide solution to the side of

the paper that was in contact with the evidence.

Observe for a color change. A dark olive-green to black color indicates the presence of

copper. A blue-violet color indicates the presence of nickel.

Document the results with photographs.

Sodium Rhodizonate Test Protocol
Objective: To detect the presence of lead residues.

Reagents and Materials:
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Sodium Rhodizonate solution (saturated solution in distilled water, freshly prepared)

Tartaric acid/sodium bitartrate buffer solution (pH 2.8)

Hydrochloric acid (HCl) solution (5% v/v)

Distilled water

Spray bottles

Positive control (e.g., a known lead source)

Negative control

Procedure:

Position the evidence in a fume hood.

Lightly spray the area of interest with the tartaric acid/sodium bitartrate buffer solution.

Spray the same area with the freshly prepared Sodium Rhodizonate solution. A scarlet red

color indicates the possible presence of lead or other heavy metals.

To confirm the presence of lead, spray the area with the 5% HCl solution. If the scarlet red

color turns to a blue-violet, the presence of lead is confirmed.

Record the results through photography.

Modified Griess Test Protocol
Objective: To detect the presence of nitrite residues for gunpowder pattern visualization.

Reagents and Materials:

Sulfanilic acid solution (0.5 g in 100 mL of distilled water)

α-naphthol solution (0.5 g in 100 mL of methanol)

Acetic acid solution (15% v/v)
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Desensitized photographic paper or filter paper

Electric iron

Cheesecloth

Positive control (e.g., a known source of nitrites)

Negative control

Procedure:

Prepare the Griess reagent by mixing equal parts of the sulfanilic acid and α-naphthol

solutions immediately before use.

Immerse the desensitized photographic paper in the Griess reagent and allow it to dry in the

dark.

Place the prepared paper, emulsion side down, on top of the evidence.

Place a piece of cheesecloth moistened with the 15% acetic acid solution over the

photographic paper.

Apply heat using an electric iron set to a low to medium temperature. The heat and acetic

acid will cause the nitrites to transfer from the evidence to the paper and react with the

Griess reagent.

An orange to red color pattern will appear on the paper, corresponding to the distribution of

nitrite residues.

Photograph the resulting pattern.

Visualizing the Forensic Testing Workflow
The following diagrams illustrate the logical workflow for the sequential application of these

presumptive tests in a forensic investigation.
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Apply DTO Solution
to Paper

Observe for
Color Change Color Change?

Positive Result:
- Dark Olive-Green (Cu)

- Blue-Violet (Ni)

Yes

Negative ResultNo
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Preparation Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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